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ANT is a crucial protein in the inner mitochondrial membrane that exchanges mitochondrial ATP for
cytosolic ADP, making it essential for cellular energy distribution [1]. Humans have four ANT isoforms with

distinct expression patterns and functions [2] [3] [1].

Isoform Primary Expression Key Function and Notes

ANT1 Heart, skeletal muscle [2] Exports ATP from mitochondria; pro-apoptotic [2].

(SLC25A4) [1]

ANT2 Proliferative, Highly expressed in cancers; imports glycolytic ATP to

(SLC25A5) undifferentiated cells (e.g., maintain mitochondrial potential and support cell
fibroblasts) [2] survival; not pro-apoptotic [2].

ANT3 Ubiquitous (e.g., liver) [2] [1] Exports ATP from mitochondria; constitutively

(SLC25A6) expressed [2].

ANT4 Testis (meiotic germ cells) Essential for spermatogenesis; target for male

(SLC25A31) [3] contraceptive development [3].

Agaric Acid as an ANT Antagonist
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Agaric acid, derived from fungi such as Laricifomes officinalis and Polyporus officinalis, interacts with
ANT to induce Mitochondrial Permeability Transition (MPT), a process linked to cell death [4] [5] [6]. The

sequence of events is as follows:
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Agaric acid also inhibits citrate transport in liver mitochondria, a key step in the fatty acid synthesis

pathway, thus regulating lipid metabolism [4] [6].

Quantitative Data on Agaric Acid's Effects

The table below summarizes key experimental findings from the search results:

Experimental Reported

P Observed Effect(s) of Agaric Acid P .
Model/System Concentrations/Doses
Isolated Rat Renal Accelerated Ca?* release; collapse of 2.5-20puM
Cortical Mitochondria transmembrane potential; mitochondrial
[6] swelling.
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Experimental
Model/System

In Vivo (Female
Sprague-Dawley Rats)
[6]

Salmonella
Typhimurium Biofilms

[7]

Observed Effect(s) of Agaric Acid

Inhibition of lipogenesis in liver and adipose

tissue; affected weight gain and food intake.

Inhibition of biofilm formation; abrogation of
swimming motility; downregulation of
flagellar genes.

Reported
Concentrations/Doses

1% and 4% of diet (for 3
weeks)

100 pM (incubated for 24-
48 h)

Experimental Protocols for ANT Inhibition

While the search results don't provide step-by-step lab manuals, they describe key methodologies for
studying ANT inhibition.

1. ADP/ATP Exchange Assay Using Yeast Mitochondria This is a primary functional assay for directly
measuring ANT activity [3].

¢ Principle: Measures the rate of radioactive ADP uptake into isolated mitochondria in exchange for
endogenous ATP, or vice versa.
o Key Steps:
o Mitochondria Isolation: Mitochondria are isolated from yeast strains where endogenous ANT
genes have been replaced with a specific human ANT isoform (e.g., human ANT4) [3].
o Inhibitor Incubation: Isolated mitochondria are pre-incubated with the inhibitor (e.g., Agaric
acid dissolved in DMSO) or a vehicle control [3].
o Transport Reaction: The reaction is initiated by adding radiolabeled ADP or ATP. The reaction
is stopped after a short, defined period.
o Analysis: Mitochondria are separated, and the amount of accumulated radiolabeled nucleotide

is measured to calculate the exchange rate. ICso values can be determined from dose-response
curves [3].
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2. Assessment of Mitochondrial Permeability Transition This assay evaluates the downstream

consequences of ANT inhibition [6] [8].

e Calcium Flux: Mitochondria are loaded with Ca?*, and Agaric acid is added. The efflux of Ca2* into
the external medium is monitored using a Ca2*-sensitive dye or electrode [6].

¢ Membrane Potential (AWm): The collapse of the electrochemical gradient is measured using
fluorescent dyes like JC-1 or Rhodamine 123, which accumulate in mitochondria in a potential-
dependent manner [6] [8].

e Mitochondrial Swelling: The induction of MPT causes mitochondrial swelling, which can be
observed as a decrease in light absorbance (optical density) of the mitochondrial suspension [6] [8].

Research and Therapeutic Applications

The unique properties of ANT and its inhibition by compounds like agaric acid open several research and

therapeutic avenues:

e Cancer Metabolism: Targeting ANT2 is a promising strategy. Inhibiting ANT2 in glycolytic cancer
cells could disrupt their ability to maintain mitochondrial membrane potential, potentially triggering cell
death [2].

e Male Contraception: ANT4 is essential for spermatogenesis and is a validated target for non-
hormonal male contraceptives. Research focuses on developing small-molecule inhibitors specific to
the unique structure of ANT4 to avoid side effects from inhibiting other isoforms [3].

¢ Anti-biofilm Agent: Agaric acid inhibits biofilm formation in pathogens like Salmonella Typhimurium,
Pseudomonas aeruginosa, and Staphylococcus aureus by interfering with flagellar motility, presenting
potential as an anti-virulence compound [7].

e Metabolic Regulation: Through its inhibition of citrate transport and effects on lipid metabolism,
agaric acid serves as a tool for studying fatty acid and sterol synthesis [4] [6].

Important Considerations for Researchers

¢ Isoform Selectivity: A major challenge is developing inhibitors specific to one ANT isoform (e.g.,
ANT2 or ANT4) to minimize off-target effects on essential energy metabolism in healthy tissues [2] [3].

¢ Cellular Context Matters: The effect of ANT inhibition can vary. In cancer cells reliant on glycolysis,
ANT2 inhibition may be detrimental, whereas in healthy oxidative cells, it could be harmful [2].

¢ Tool Compound: Agaric acid is a useful tool for basic research to probe ANT function and induce
MPT. Its natural origin and broad effects, however, may limit its direct therapeutic use, highlighting the
need for more optimized synthetic derivatives [4] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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